Cas no 2044707-16-4 ((2-Bromo-4-fluorobenzyl)hydrazineDihydrochloride)

(2-Bromo-4-fluorobenzyl)hydrazine dihydrochloride is a halogenated benzylhydrazine derivative commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. The presence of both bromo and fluoro substituents on the aromatic ring enhances its reactivity, facilitating selective functionalization in cross-coupling reactions or nucleophilic substitutions. The dihydrochloride salt form improves stability and solubility in aqueous or polar solvents, making it suitable for controlled reactions. This compound is particularly valuable in the development of bioactive molecules, including potential enzyme inhibitors or receptor modulators, due to its ability to serve as a hydrazine-based scaffold. Its well-defined structure ensures consistent performance in synthetic applications.

(2-Bromo-4-fluorobenzyl)hydrazineDihydrochloride structure

2044707-16-4 structure

Product Name:(2-Bromo-4-fluorobenzyl)hydrazineDihydrochloride

CAS No:2044707-16-4

MF:C₇H₉BrClFN₂

MW:255.515163183212

MDL:MFCD30489788

CID:4634998

Update Time:2025-08-01

(2-Bromo-4-fluorobenzyl)hydrazineDihydrochloride Chemical and Physical Properties

Names and Identifiers

- (2-Bromo-4-fluorobenzyl)hydrazine Dihydrochloride
- (2-Bromo-4-fluorobenzyl)hydrazineDihydrochloride
- MDL： MFCD30489788
- Inchi： 1S/C7H8BrFN2.ClH/c8-7-3-6(9)2-1-5(7)4-11-10;/h1-3,11H,4,10H2;1H
- InChI Key： MWMOWSKOUNXVIB-UHFFFAOYSA-N
- SMILES： C(C1C=CC(F)=CC=1Br)NN.Cl

(2-Bromo-4-fluorobenzyl)hydrazineDihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D776685-1g	(2-Bromo-4-fluorobenzyl)hydrazine Dihydrochloride	2044707-16-4	95%	1g	$990	2024-07-20
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY048101-1g	(2-Bromo-4-fluorobenzyl)hydrazine Dihydrochloride	2044707-16-4	≥95%	1g	¥8500.00	2025-04-16
eNovation Chemicals LLC	D776685-1g	(2-Bromo-4-fluorobenzyl)hydrazine Dihydrochloride	2044707-16-4	95%	1g	$990	2025-02-22
eNovation Chemicals LLC	D776685-1g	(2-Bromo-4-fluorobenzyl)hydrazine Dihydrochloride	2044707-16-4	95%	1g	$990	2025-02-26

(2-Bromo-4-fluorobenzyl)hydrazineDihydrochloride Related Literature

1. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
2. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
3. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
4. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
5. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977

Additional information on (2-Bromo-4-fluorobenzyl)hydrazineDihydrochloride

Introduction to (2-Bromo-4-Fluorobenzyl)Hydrazine Dihydrochloride

The compound (2-Bromo-4-Fluorobenzyl)Hydrazine Dihydrochloride with CAS No. 2044707-16-4 is a significant molecule in the field of organic chemistry, particularly in drug discovery and chemical synthesis. This compound is characterized by its unique structure, which combines a bromine atom, a fluorine atom, and a hydrazine group attached to a benzyl ring. The presence of these functional groups makes it highly versatile and valuable for various applications in medicinal chemistry and materials science.

Recent advancements in chemical synthesis have enabled the efficient production of (2-Bromo-4-Fluorobenzyl)Hydrazine Dihydrochloride, allowing researchers to explore its potential in diverse fields. For instance, studies have shown that this compound exhibits promising activity in anti-cancer drug development due to its ability to inhibit specific enzymes involved in tumor growth. Additionally, its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and sensors.

The structural features of (2-Bromo-4-Fluorobenzyl)Hydrazine Dihydrochloride play a crucial role in its reactivity and functionality. The bromine atom at the 2-position of the benzene ring contributes to the molecule's electrophilic nature, while the fluorine atom at the 4-position enhances its stability and bioavailability. The hydrazine group, on the other hand, is known for its ability to form hydrogen bonds, making it an ideal moiety for drug design.

Recent research has also highlighted the importance of (2-Bromo-4-Fluorobenzyl)Hydrazine Dihydrochloride in the development of novel therapeutic agents. For example, studies have demonstrated that this compound can act as a scaffold for constructing bioactive molecules with improved pharmacokinetic profiles. Its ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, further underscores its utility in organic synthesis.

In conclusion, (2-Bromo-4-Fluorobenzyl)Hydrazine Dihydrochloride is a versatile and valuable compound with wide-ranging applications in chemistry and pharmacology. Its unique structure and functional groups make it an attractive target for researchers seeking to develop innovative solutions in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science.